Cas no 181288-96-0 (Phenol, 2-bromo-5-chloro-4-fluoro-)

• Product Name: Phenol, 2-bromo-5-chloro-4-fluoro-
• CAS No: 181288-96-0
• MF: C₆H₃BrClFO
• MW: 225.442823648453
• CID: 1372705
• PubChem ID: 19701618
• Update Time: 2025-06-08

Phenol, 2-bromo-5-chloro-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-5-chloro-4-fluoro-
• 2-bromo-4-fluoro-5-chlorophenol
• DB-164101
• SCHEMBL5987805
• 2-Bromo-5-chloro-4-fluorophenol
• MFCD28734033
• CS-0190485
• WKFLSXFQSNTOQC-UHFFFAOYSA-N
• E93665
• 181288-96-0

• Inchi： 1S/C6H3BrClFO/c7-3-1-5(9)4(8)2-6(3)10/h1-2,10H
• InChI Key： WKFLSXFQSNTOQC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1O)Cl)F

Computed Properties

• Exact Mass: 223.90399
• Monoisotopic Mass: 223.904
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on Phenol, 2-bromo-5-chloro-4-fluoro-

Phenol, 2-bromo-5-chloro-4-fluoro- (CAS No. 181288-96-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Chemical compounds play an indispensable role in the pharmaceutical industry, serving as fundamental building blocks for the development of novel therapeutic agents. Among these, Phenol, 2-bromo-5-chloro-4-fluoro- (CAS No. 181288-96-0) stands out as a versatile intermediate with significant applications in medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its utility in synthesizing a wide array of pharmacologically active molecules.

The molecular structure of Phenol, 2-bromo-5-chloro-4-fluoro- encompasses a benzene ring substituted with bromine, chlorine, and fluorine atoms at specific positions. This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for further functionalization. The presence of these halogen atoms enhances the reactivity of the compound, facilitating various chemical transformations that are essential for drug development.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for halogenated aromatic compounds due to their broad spectrum of biological activities. These compounds are frequently employed in the synthesis of antiviral, anticancer, and anti-inflammatory agents. The specific substitution pattern of Phenol, 2-bromo-5-chloro-4-fluoro- makes it particularly valuable for constructing complex molecular architectures that mimic natural bioactive scaffolds.

One of the most compelling aspects of this compound is its role in cross-coupling reactions, which are cornerstone techniques in modern organic synthesis. Palladium-catalyzed reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings have been extensively utilized to introduce diverse functional groups onto the benzene ring. The halogen atoms in Phenol, 2-bromo-5-chloro-4-fluoro- serve as excellent handles for these transformations, enabling the facile construction of biaryl and heteroaryl systems.

The importance of this intermediate is further underscored by its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted by therapeutic agents. By leveraging the reactivity of Phenol, 2-bromo-5-chloro-4-fluoro-, researchers have been able to develop potent inhibitors with high selectivity and efficacy. For instance, derivatives of this compound have been investigated as potential treatments for cancers driven by aberrant kinase activity.

Recent advancements in drug discovery have highlighted the significance of structure-based design approaches. Computational methods such as molecular docking and virtual screening have become indispensable tools for identifying lead compounds. The structural features of Phenol, 2-bromo-5-chloro-4-fluoro- make it an ideal candidate for these methodologies, allowing researchers to predict its binding interactions with biological targets with remarkable accuracy.

The synthesis of complex pharmaceuticals often requires multi-step sequences that involve multiple intermediates. Phenol, 2-bromo-5-chloro-4-fluoro- serves as a critical node in many synthetic pathways, providing a scaffold that can be modified to yield a diverse array of drug candidates. Its stability under various reaction conditions and its compatibility with a wide range of reagents make it a preferred choice for medicinal chemists.

In conclusion, Phenol, 2-bromo-5-chloro-4-fluoro- (CAS No. 181288-96-0) is a pivotal intermediate in pharmaceutical synthesis, offering unique structural and chemical properties that facilitate the development of novel therapeutic agents. Its role in cross-coupling reactions and its utility in constructing complex molecular architectures underscore its importance in modern drug discovery efforts. As research continues to evolve, this compound is expected to remain a cornerstone in the synthesis of next-generation pharmaceuticals.